6-fluoro-N-(2-furylmethyl)-2-methyl-4-quinolinecarboxamide

• IUPAC Name: 6-fluoro-N-(furan-2-ylmethyl)-2-methylquinoline-4-carboxamide
• InChI: InChI=1S/C16H13FN2O2/c1-10-7-14(13-8-11(17)4-5-15(13)19-10)16(20)18-9-12-3-2-6-21-12/h2-8H,9H2,1H3,(H,18,20)
• InChI Key: BFHFMINOCPTLHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)F)C(=O)NCC3=CC=CO3
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol
• Solubility: 42.3 [ug/mL] (The mean of the results at pH 7.4)

Description

6-fluoro-N-(2-furylmethyl)-2-methyl-4-quinolinecarboxamide is a chemical compound that has been studied extensively in the field of medicinal chemistry due to its potential therapeutic properties. It belongs to the class of quinolinecarboxamides and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 6-fluoro-N-(2-furylmethyl)-2-methyl-4-quinolinecarboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 6-fluoro-N-(2-furylmethyl)-2-methyl-4-quinolinecarboxamide exhibits a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-fluoro-N-(2-furylmethyl)-2-methyl-4-quinolinecarboxamide in lab experiments is its potential therapeutic properties. However, one limitation is that its exact mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several potential future directions for research on 6-fluoro-N-(2-furylmethyl)-2-methyl-4-quinolinecarboxamide. One direction is to further investigate its potential anti-cancer properties and explore its use in combination with other drugs. Another direction is to study its potential anti-inflammatory properties and explore its use in treating inflammatory diseases. Additionally, further research could be done to better understand its mechanism of action and identify potential targets for drug development.

Synthesis Methods

The synthesis of 6-fluoro-N-(2-furylmethyl)-2-methyl-4-quinolinecarboxamide involves a multi-step process that begins with the reaction of 2-methyl-4-quinolinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-furylmethylamine in the presence of a base such as triethylamine to produce the desired product.

Scientific Research Applications

The potential therapeutic properties of 6-fluoro-N-(2-furylmethyl)-2-methyl-4-quinolinecarboxamide have been studied extensively in the field of medicinal chemistry. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties, among others.